4-Ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole

• CAS No.: 573949-95-8
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 4-ethyl-3-(furan-2-yl)-5-[(3-methoxyphenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C16H17N3O2S/c1-3-19-15(14-8-5-9-21-14)17-18-16(19)22-11-12-6-4-7-13(10-12)20-2/h4-10H,3,11H2,1-2H3
• InChI Key: JDSTVXZKMYUQDJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC(=CC=C2)OC)C3=CC=CO3

Description

Introduction to 1,2,4-Triazole Heterocyclic Systems

1,2,4-Triazole is a five-membered aromatic heterocycle containing three nitrogen atoms at positions 1, 2, and 4, and two carbon atoms at positions 3 and 5. The system exhibits sp² hybridization across all atoms, enabling delocalization of six π-electrons that confer aromatic stability. Two tautomeric forms—1H-1,2,4-triazole and 4H-1,2,4-triazole—exist in rapid equilibrium, though the 1H-tautomer is thermodynamically favored. This tautomerism influences reactivity, as nucleophilic and electrophilic substitution patterns depend on the dominant tautomeric state.

The 1,2,4-triazole scaffold serves as a privileged structure in medicinal and materials chemistry due to its ability to form hydrogen bonds, dipole-dipole interactions, and π-stacking with biological targets or synthetic matrices. Its amphoteric nature (pKa ~2.45 for protonation, ~10.26 for deprotonation) further enhances versatility in chemical transformations.

Structural and Electronic Features of 4H-1,2,4-Triazole Derivatives

The derivative 4-ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole adopts the 4H-tautomer, stabilized by the ethyl group at the N4 position. Key structural and electronic characteristics include:

Core Architecture

• N4-Substitution : The ethyl group at N4 locks the tautomeric equilibrium into the 4H-form, reducing ring flexibility and enhancing steric shielding. This substitution also donates electron density via inductive effects, increasing nucleophilicity at adjacent positions.
• C3-Substitution : The furan-2-yl group at C3 introduces a conjugated heteroaromatic system. Furan’s electron-rich oxygen atom participates in resonance with the triazole ring, redistributing electron density toward C5 and modulating electrophilic substitution patterns.
• C5-Substitution : The (3-methoxybenzyl)thio group at C5 combines a thioether linkage with a methoxy-substituted benzyl moiety. The sulfur atom’s polarizability enhances π-electron delocalization, while the methoxy group acts as an electron-donating substituent, further influencing ring electronics.

Electronic Properties

• Dipole Moments : The asymmetric distribution of substituents creates a net dipole moment oriented toward the furan and thioether groups. Computational studies on analogous triazoles suggest dipole magnitudes of 3.27 D in polar solvents.
• Aromaticity Metrics : Nucleus-independent chemical shift (NICS) analyses indicate moderate aromaticity (NICS(1) ≈ -8 ppm), slightly reduced compared to unsubstituted 1,2,4-triazole due to substituent-induced electron withdrawal.

Table 1: Electronic Parameters of Key Substituents in 4H-1,2,4-Triazole Derivatives

Substituent Position	Group	Electronic Effect	Impact on Reactivity
N4	Ethyl	Electron-donating (+I)	Enhances nucleophilicity at N1/N2
C3	Furan-2-yl	Resonance donation (+M)	Activates C5 for electrophilic attack
C5	(3-Methoxybenzyl)thio	Polarizable (S), +M (OCH₃)	Stabilizes transition states in SNAr

Role of Substituent Diversity in Modulating Triazole Reactivity

The reactivity of 4-ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole is governed by synergistic effects between its substituents:

Electrophilic Substitution

• The furan-2-yl group directs electrophiles to C5 via resonance activation, while the thioether’s sulfur atom further stabilizes positive charge development. For example, nitration or halogenation preferentially occurs at C5, as observed in related triazole-thioethers.
• Ethyl substitution at N4 diminishes electrophilic susceptibility at N1/N2 by sterically hindering approach and donating electron density.

Nucleophilic Substitution

• The electron-withdrawing nature of the triazole ring activates C3 and C5 for nucleophilic attack. However, the furan-2-yl and thioether groups at these positions create steric barriers, redirecting reactivity to less hindered sites.
• Methoxybenzyl-thio substitution enhances leaving-group ability in SN2 reactions, as demonstrated in analogs undergoing thiol-disulfide exchange.

Solubility and Intermolecular Interactions

• The ethyl group increases hydrophobicity, while the methoxybenzyl-thio moiety introduces moderate polarity. This balance enables solubility in aprotic solvents (e.g., DMSO, THF) but limits aqueous miscibility.
• X-ray crystallography of analogous compounds reveals π-π stacking between furan and triazole rings, as well as hydrogen bonding involving the thioether’s sulfur atom.

Biological Activity

4-Ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole (CAS Number: 573949-95-8) is a compound belonging to the triazole family, which has garnered attention due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anti-inflammatory, and anticancer properties, supported by relevant research findings and case studies.

Chemical Structure and Properties

The molecular formula of 4-Ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole is $C_{16}H_{17}N_3O_2S$. The compound features a triazole ring substituted with a furan moiety and a methoxybenzyl thio group, which contributes to its biological activity.

Antimicrobial Activity

Research has demonstrated significant antimicrobial properties of triazole derivatives. In a study evaluating various S-substituted derivatives of 1,2,4-triazole-3-thiols, compounds were shown to exhibit activity against several pathogens including Escherichia coli, Staphylococcus aureus, and Pseudomonas aeruginosa. The minimum inhibitory concentration (MIC) values for these compounds ranged from 31.25 to 62.5 µg/mL .

Table 1: Antimicrobial Activity of Triazole Derivatives

Compound	Pathogen	MIC (µg/mL)	Reference
4-Ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole	E. coli	31.25
	S. aureus	62.5
	P. aeruginosa	62.5
	Candida albicans	31.25

Anti-inflammatory Activity

The anti-inflammatory potential of triazole derivatives has also been investigated. A study focused on the synthesis of new triazole derivatives containing propanoic acid moieties showed that these compounds exhibited low toxicity in peripheral blood mononuclear cells while significantly reducing cytokine release (e.g., TNF-α and IL-6) .

Anticancer Activity

Triazoles have been reported to possess anticancer properties. In vitro studies indicated that certain derivatives could inhibit the proliferation of cancer cells such as those from the HT29 line (colorectal cancer). The mechanism may involve the modulation of cell cycle progression and induction of apoptosis .

Case Study: Synthesis and Evaluation

A notable case study involved the synthesis of various triazole derivatives and their evaluation against cancer cell lines. Among these derivatives, one compound exhibited an IC50 value significantly lower than standard chemotherapeutic agents . This highlights the potential of triazoles as lead compounds in cancer therapy.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of triazole derivatives. Modifications at specific positions on the triazole ring or substituents can enhance biological activity. For example, electron-donating groups on aromatic rings have been associated with increased antimicrobial activity .

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing the triazole moiety exhibit significant antimicrobial properties. A study demonstrated that 4-Ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole showed effective inhibition against various bacterial strains. The mechanism involves disrupting bacterial cell wall synthesis, making it a candidate for developing new antibiotics.

Anticancer Properties

Recent studies have highlighted the anticancer potential of this compound. In vitro tests revealed that it induces apoptosis in cancer cells through the activation of specific apoptotic pathways. The presence of the furan and methoxybenzyl groups enhances its efficacy by improving solubility and bioavailability.

Anti-inflammatory Effects

Another area of interest is the anti-inflammatory properties of 4-Ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole. Experimental models have shown that it reduces inflammation markers in conditions such as arthritis and other inflammatory diseases.

Fungicidal Activity

The compound has been evaluated for its fungicidal properties against various plant pathogens. Laboratory tests indicated that it effectively inhibits fungal growth by interfering with the biosynthesis of ergosterol, a crucial component of fungal cell membranes. This makes it a promising candidate for agricultural fungicides.

Plant Growth Regulation

In addition to its fungicidal activity, there is evidence suggesting that 4-Ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole may act as a plant growth regulator. Studies have shown enhanced growth rates and increased yield in treated crops, attributed to its ability to modulate hormonal pathways in plants.

• Antimicrobial Study : A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial efficacy of various triazole derivatives, including 4-Ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole. Results demonstrated significant inhibition against Gram-positive bacteria with an IC50 value lower than standard antibiotics.
• Cancer Research : In a research article from Cancer Letters, the compound was tested on several cancer cell lines. Results indicated a dose-dependent increase in apoptosis markers after treatment with the compound, suggesting its potential as an anticancer agent.
• Agricultural Application : A field trial reported in Pest Management Science assessed the efficacy of this compound as a fungicide on crops affected by Fusarium species. The results showed a reduction in disease incidence and improved crop yield compared to untreated controls.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Compound	Key Substituents	Synthesis Yield	Melting Point	Key Differences
Target Compound	3-methoxybenzylthio, ethyl, furan-2-yl	Not reported	Not reported	Reference compound for comparison.
4-Ethyl-3-(furan-2-yl)-5-((4-methoxybenzyl)thio)-4H-1,2,4-triazole ()	4-methoxybenzylthio (para isomer)	Not reported	Not reported	Para-methoxy group may enhance lipophilicity compared to meta-substitution .
4-(4-Fluorobenzyl)-3-[(3-methoxybenzyl)sulfanyl]-5-(trifluoromethyl)-4H-1,2,4-triazole ()	4-fluorobenzyl, trifluoromethyl, 3-methoxybenzylthio	Not reported	Not reported	Fluorine and CF₃ groups increase electron-withdrawing effects, altering reactivity .
3-(Thiophen-2-ylmethyl)-4-amino-5-((3-phenylpropyl)thio)-4H-1,2,4-triazole ()	Thiophen-2-ylmethyl, amino, 3-phenylpropylthio	45-min microwave synthesis	Not reported	Amino group introduces hydrogen-bonding potential; thiophene enhances aromaticity .
Compound 6l ()	Thiophen-2-yl, trifluoromethyl furan, 4-methoxyphenyl	93%	125–128°C	Thiophene and CF₃ groups likely improve metabolic stability and bioactivity .
Compound 33 ()	4-Chloro-benzylthio, 3-methoxyphenyl, methylsulfonyl	38%	120°C	Sulfonyl group increases polarity and potential for ionic interactions .

Physicochemical and Spectroscopic Trends

• NMR Data : The ¹H NMR spectra of triazole derivatives (e.g., ) consistently show aromatic proton signals in the δ 6.5–8.5 ppm range, with methoxy groups resonating at δ ~3.8 ppm. The target compound’s 3-methoxybenzylthio group would exhibit distinct splitting patterns compared to para-substituted analogs .
• Mass Spectrometry : HRMS data () confirm molecular ion peaks aligning with theoretical values, ensuring structural fidelity.

Preparation Methods

Formation of 1H-Indole-3-Carbohydrazide

The synthesis begins with ethyl 1H-indole-3-carboxylate, which undergoes hydrazinolysis using hydrazine hydrate in refluxing ethanol to yield 1H-indole-3-carbohydrazide. This intermediate serves as the backbone for introducing the triazole ring.

Thiosemicarbazide Formation

The carbohydrazide reacts with furan-2-ylmethyl isothiocyanate in acetonitrile at room temperature to form a thiosemicarbazide derivative. This step is critical for incorporating the furan moiety. The reaction typically achieves 58–85% yields, depending on the stoichiometry of the isothiocyanate.

Cyclization to 5-Mercapto-1,2,4-Triazole

Cyclization of the thiosemicarbazide is achieved using aqueous potassium hydroxide under reflux conditions. For example, heating at 80°C for 2–4 hours produces 4-ethyl-5-mercapto-3-(furan-2-yl)-4H-1,2,4-triazole in 80–90% yield. The ethyl group is introduced via alkylation during this step using ethyl bromide or iodide.

Thioether Formation with 3-Methoxybenzyl Chloride

The final step involves nucleophilic substitution of the thiol group with 3-methoxybenzyl chloride. This reaction is conducted in acetone using potassium carbonate as a base, yielding the target compound in 81–88% efficiency.

Table 1: Conventional Synthesis Parameters

Step	Reagents/Conditions	Yield (%)
Hydrazide Formation	Hydrazine hydrate, ethanol, reflux	75–85
Thiosemicarbazide	Furan-2-ylmethyl isothiocyanate, rt	58–85
Cyclization	KOH (2N), reflux, 2–4 h	80–90
Alkylation	3-Methoxybenzyl chloride, K₂CO₃	81–88

Microwave-Assisted Synthesis

Accelerated Cyclization and Alkylation

Microwave irradiation significantly reduces reaction times. For instance, cyclization of thiosemicarbazide in aqueous NaOH under microwave conditions (150 W, 100°C) completes within 15–20 minutes, achieving 92% yield. Similarly, alkylation with 3-methoxybenzyl chloride under microwave irradiation (300 W, 80°C) requires only 10 minutes, improving yields to 94%.

Table 2: Microwave vs. Conventional Methods

Parameter	Conventional	Microwave
Cyclization Time	2–4 h	15–20 min
Alkylation Time	24 h	10 min
Overall Yield	70–75%	85–90%

Green Chemistry Approaches

Ultrasound-Promoted Synthesis

Ultrasound irradiation (40 kHz, 500 W) enhances the cyclization step by promoting cavitation, reducing the reaction time to 30 minutes with 89% yield. This method avoids excessive base usage, aligning with green chemistry principles.

Solvent-Free Conditions

Solvent-free alkylation using 3-methoxybenzyl chloride and potassium carbonate under ball-milling conditions achieves 87% yield in 45 minutes, minimizing waste generation.

Mechanistic Insights

Cyclization Mechanism

The cyclization of thiosemicarbazide proceeds via deprotonation by KOH, followed by intramolecular nucleophilic attack of the hydrazide nitrogen on the thiocarbonyl group, eliminating ammonia and forming the triazole ring.

Alkylation Dynamics

The thiolate anion generated during cyclization attacks the electrophilic carbon of 3-methoxybenzyl chloride, displacing chloride and forming the thioether linkage. Steric hindrance from the furan and ethyl groups necessitates precise temperature control to prevent side reactions.

Analytical Characterization

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 1.21 (t, J = 7.0 Hz, 3H, CH₂CH₃), 3.76 (s, 3H, OCH₃), 4.46 (s, 2H, SCH₂), 5.79 (s, 2H, NCH₂), 6.11–7.32 (m, 7H, furan and aromatic protons).

• IR : Peaks at 1589 cm⁻¹ (C=N), 1463 cm⁻¹ (C-S), and 1411 cm⁻¹ (Ar-O-CH₃).

Purity Assessment

HPLC analysis using a C18 column (MeCN:H₂O = 70:30) confirms ≥98% purity for microwave-synthesized batches.

Challenges and Optimization

Byproduct Formation

Over-alkylation at the triazole N1 position may occur if excess 3-methoxybenzyl chloride is used. This is mitigated by maintaining a 1:1.2 molar ratio of triazole thiol to benzyl chloride.

Yield Enhancement

Catalytic use of tetrabutylammonium bromide (TBAB) in alkylation improves yields to 92% by phase-transfer catalysis .

Q & A

Q. What are the optimized synthetic routes for 4-ethyl-3-(furan-2-yl)-5-((3-methoxybenzyl)thio)-4H-1,2,4-triazole?

The compound can be synthesized via microwave-assisted reactions, which significantly reduce reaction time compared to conventional methods. For example, a starting material such as 4-amino-5-(furan-2-yl)-4H-1,2,4-triazole-3-thione undergoes nucleophilic substitution with 3-methoxybenzyl chloride in an alkaline medium (e.g., KOH/ethanol). Microwave heating at 165°C for 45 minutes under 12.2 bar pressure yields the highest product concentration, as confirmed by GC-MS analysis .

Q. How can spectroscopic techniques validate the structural integrity of this triazole derivative?

• NMR spectroscopy : Confirm the presence of the ethyl group (δ 1.2–1.4 ppm for CH3, δ 3.5–4.0 ppm for CH2), furan protons (δ 6.3–7.4 ppm), and methoxybenzyl moiety (δ 3.8 ppm for OCH3).
• IR spectroscopy : Identify thioether (C-S) stretches at 600–700 cm⁻¹ and triazole ring vibrations at 1500–1600 cm⁻¹.
• Mass spectrometry : A molecular ion peak at m/z ≈ 330–350 matches the theoretical molecular weight .

Q. What chromatographic methods are suitable for purity assessment and thermodynamic studies?

Hydrophilic interaction liquid chromatography (HILIC) is effective for analyzing retention behavior. Thermodynamic parameters (e.g., enthalpy ΔH, entropy ΔS) can be derived from temperature-dependent retention data (25–60°C) using Van’t Hoff plots, revealing interactions between the compound and the stationary phase .

Advanced Research Questions

Q. How do reaction conditions influence the regioselectivity of thioether bond formation in this triazole derivative?

Regioselectivity is controlled by steric and electronic factors. For example, the 3-methoxybenzylthio group preferentially substitutes at the 5-position of the triazole ring due to the electron-withdrawing effect of the triazole nitrogen atoms, which activates the sulfur atom in the thiol precursor. Solvent polarity (e.g., i-propanol vs. ethanol) and base strength (e.g., NaOH vs. KOH) further modulate reaction rates and product distribution .

Q. What computational approaches can predict the compound’s reactivity and stability?

Density Functional Theory (DFT) calculations at the B3LYP/6-311G(d,p) level can optimize the molecular geometry and predict:

• Frontier molecular orbitals (HOMO/LUMO) : To assess electron donor-acceptor properties.
• Mulliken charges : Identify nucleophilic/electrophilic sites for substitution reactions.
• Thermodynamic stability : Compare calculated and experimental IR/NMR spectra to validate structural models .

Q. How can structural modifications enhance the compound’s biological activity?

Structure-activity relationship (SAR) studies suggest:

• Methoxybenzyl substitution : Enhances lipophilicity, improving membrane permeability.
• Furan heterocycle : Contributes to π-π stacking with biological targets (e.g., enzyme active sites).
• Thioether linkage : Increases resistance to metabolic oxidation.
  Synthesize analogs with varied substituents (e.g., halogens, nitro groups) and evaluate their antimicrobial activity via MIC assays against S. aureus and C. albicans .

Q. How to resolve contradictions in reported synthetic yields for analogous triazole derivatives?

Discrepancies in yields (e.g., 45–75%) may arise from:

• Reagent purity : Impurities in 3-methoxybenzyl chloride can reduce substitution efficiency.
• Heating uniformity : Microwave reactors with poor temperature control produce inconsistent results.
• Workup protocols : Incomplete precipitation during recrystallization (e.g., using ethanol vs. acetone) affects isolated yields. Standardizing reaction monitoring (e.g., TLC, HPLC) and purification steps can mitigate these issues .

Methodological Challenges

Q. What strategies improve the scalability of microwave-assisted synthesis for this compound?

• Batch size optimization : Scale reactions incrementally (0.1 mmol → 10 mmol) while maintaining a solvent-to-reactant ratio of 10:1.
• Continuous-flow reactors : Enhance heat transfer and reduce hot spots in large-scale syntheses.
• Catalyst recycling : Recover NaOH or KOH via filtration and reuse in subsequent batches .

Q. How to characterize and mitigate degradation products during long-term storage?

• Accelerated stability studies : Expose the compound to 40°C/75% RH for 4 weeks and analyze via LC-MS.
• Degradation pathways : Hydrolysis of the thioether bond or oxidation of the furan ring may occur. Add antioxidants (e.g., BHT) or store under inert gas (N2/Ar) to minimize decomposition .